Cas no 1501816-85-8 (1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine)

• Product Name: 1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine
• CAS No: 1501816-85-8
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 5892493
• PubChem ID: 80199845
• Update Time: 2025-06-11

1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine
• AKOS018761918
• 1501816-85-8
• Z1391830478
• EN300-1983040

• Inchi： 1S/C12H15ClFN/c13-9-4-5-10(11(14)8-9)12(15)6-2-1-3-7-12/h4-5,8H,1-3,6-7,15H2
• InChI Key： OGKJPBFPBJEIDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(CCCCC1)N

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine

Comprehensive Overview of 1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine (CAS No. 1501816-85-8)

The compound 1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine (CAS No. 1501816-85-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclohexylamine core and halogenated phenyl substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of CNS-targeting agents and enzyme inhibitors.

One of the most frequently searched questions about this compound relates to its synthetic routes and purification methods. The synthesis typically involves a multi-step process starting from 4-chloro-2-fluorobenzaldehyde, followed by condensation with cyclohexylamine and subsequent reduction. Advanced techniques like HPLC purification and crystallization optimization are critical for obtaining high-purity material, as impurities can significantly impact downstream applications. Recent publications have highlighted novel green chemistry approaches to reduce waste generation during synthesis.

The physicochemical properties of 1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine are another area of intense research interest. With a molecular weight of 227.69 g/mol and calculated logP of 3.2, this compound exhibits moderate lipophilicity that makes it suitable for crossing biological membranes. Its solubility profile shows better dissolution in organic solvents like ethanol and DMSO than in aqueous buffers, which is important for formulation development. Thermal analysis reveals a melting point range of 98-102°C, confirming its crystalline nature.

In the context of current research trends, this compound has shown promise in neuropharmacology studies. The fluorine-chlorine substitution pattern on the aromatic ring appears to influence binding affinity to certain G-protein coupled receptors. Several patent applications have disclosed derivatives of this amine as potential antidepressant or anxiolytic candidates, though clinical data remains preliminary. The structure-activity relationship (SAR) studies are ongoing to optimize the pharmacophore.

From a material science perspective, the crystalline form of CAS 1501816-85-8 has been characterized by X-ray diffraction (XRD) and differential scanning calorimetry (DSC). These analyses confirm the existence of a stable polymorph under standard conditions, which is crucial for ensuring batch-to-batch consistency in industrial applications. The compound's stability under various storage conditions has been evaluated, showing good resistance to thermal degradation when protected from light and moisture.

The analytical characterization of this substance typically employs a combination of NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. The characteristic signals in the 1H NMR spectrum include multiplets between 1.2-2.1 ppm for the cyclohexyl protons and distinctive aromatic patterns between 6.8-7.4 ppm. These spectral fingerprints are essential for quality control and identity confirmation in regulatory submissions.

Recent advances in computational chemistry have enabled more efficient exploration of this compound's potential. Molecular docking studies suggest favorable interactions with several biological targets, while ADMET predictions indicate reasonable metabolic stability. These in silico approaches are reducing the need for extensive in vitro screening and accelerating the discovery process. However, researchers emphasize that experimental validation remains essential.

In the agrochemical sector, derivatives of 1-(4-chloro-2-fluorophenyl)cyclohexan-1-amine have shown activity as plant growth regulators and pest control agents. The specific mode of action appears related to interference with insect nervous systems, though the exact mechanism is still under investigation. Environmental fate studies indicate moderate persistence in soil, prompting research into more biodegradable analogs.

The scale-up challenges for industrial production of this compound have been addressed in several process chemistry publications. Key considerations include cost-effective starting materials, catalyst selection for the reductive amination step, and waste minimization strategies. Continuous flow chemistry approaches have shown particular promise for improving reaction efficiency and yield optimization compared to traditional batch methods.

From a regulatory perspective, CAS 1501816-85-8 is not currently listed on major chemical inventories like TSCA or EINECS, meaning specific compliance requirements may apply depending on the jurisdiction and intended use. Researchers should consult chemical safety data sheets and conduct thorough risk assessments before handling. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this substance in laboratory settings.

Future research directions for this compound class likely include exploration of chiral derivatives (as the molecule contains a stereocenter), development of prodrug formulations to improve bioavailability, and investigation of combination therapies with other active ingredients. The growing interest in halogen bonding interactions in drug design may further elevate the importance of this fluorinated-chlorinated scaffold in medicinal chemistry.